(E)-ethyl 4-(2-cyano-3-(5-(p-tolyl)furan-2-yl)acrylamido)benzoate

• IUPAC Name: ethyl 4-[[(E)-2-cyano-3-[5-(4-methylphenyl)furan-2-yl]prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C24H20N2O4/c1-3-29-24(28)18-8-10-20(11-9-18)26-23(27)19(15-25)14-21-12-13-22(30-21)17-6-4-16(2)5-7-17/h4-14H,3H2,1-2H3,(H,26,27)/b19-14+
• InChI Key: VEZRUAVRNQGENX-XMHGGMMESA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)C)C#N
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)/C(=C/C2=CC=C(O2)C3=CC=C(C=C3)C)/C#N
• Molecular Formula: C24H20N2O4
• Molecular Weight: 400.4 g/mol
• CAS No.: 324540-67-2

Description

(E)-ethyl 4-(2-cyano-3-(5-(p-tolyl)furan-2-yl)acrylamido)benzoate is a chemical compound that belongs to the class of acrylamide derivatives. It is a yellowish powder that is soluble in organic solvents like DMSO and DMF. This compound has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis.

Scientific Research Applications

Acrylamide Research and Applications

Acrylamides have been extensively studied for their industrial and potential therapeutic applications. Research indicates that acrylamide, a reactive molecule, is used to synthesize polyacrylamide, which finds applications in soil conditioning, wastewater treatment, and as a laboratory solid support for protein separation by electrophoresis. The extensive study of acrylamide's effects in cells, tissues, and its presence in foods has heightened interest in its chemistry, biochemistry, and safety. This includes its formation during food processing and its role in human health, suggesting areas for further research to mitigate its dietary content and toxicity (Friedman, 2003).

Furan Derivatives in Scientific Research

Furan derivatives are of significant interest in the development of new materials and technologies. For example, 5-hydroxymethylfurfural (HMF), derived from plant biomass, is highlighted as a versatile reagent that could replace non-renewable hydrocarbon sources in the chemical industry. This includes its use in the production of monomers, polymers, and fuels, showcasing the potential of furan derivatives in sustainable chemistry and material science applications (Chernyshev, Kravchenko, & Ananikov, 2017).